![molecular formula C28H35N3O7 B1230337 N-[2,5-diethoxy-4-(4-morpholinyl)phenyl]-4-[(3,5-dimethyl-4-isoxazolyl)methoxy]-3-methoxybenzamide](/img/structure/B1230337.png)
N-[2,5-diethoxy-4-(4-morpholinyl)phenyl]-4-[(3,5-dimethyl-4-isoxazolyl)methoxy]-3-methoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2,5-diethoxy-4-(4-morpholinyl)phenyl]-4-[(3,5-dimethyl-4-isoxazolyl)methoxy]-3-methoxybenzamide is a member of benzamides.
Scientific Research Applications
Synthesis and Pharmacological Activities
- A study by Abdulla et al. (2014) involved the synthesis of substituted pyrazole derivatives from a similar compound, demonstrating anti-inflammatory activities with less toxicity. This suggests potential applications in the development of anti-inflammatory drugs (Abdulla et al., 2014).
Gastroprokinetic Activity
- Kato et al. (1990) researched benzamides with a morpholinyl moiety, aiming to enhance gastric prokinetic activity. This could indicate a role in treatments for gastrointestinal disorders (Kato et al., 1990).
- Another study by Kalo et al. (1995) on related compounds further supports their potential in enhancing gastroprokinetic activity, crucial for treating certain digestive system conditions (Kalo et al., 1995).
Molecular Structure Analysis
- Research by Karabulut et al. (2014) focused on the molecular structure of a related benzamide, which can be crucial for understanding its interactions and stability in pharmaceutical applications (Karabulut et al., 2014).
Radiolabelled Compound Development
- Hamill et al. (1996) worked on developing radiolabelled benzamides for receptor imaging. Such compounds could be used in diagnostic imaging or targeted drug delivery (Hamill et al., 1996).
Antimicrobial Evaluation
- Gul et al. (2017) synthesized and evaluated the antimicrobial and hemolytic activity of related compounds, indicating potential in antimicrobial drug development (Gul et al., 2017).
Inhibition of Corrosion
- Fouda et al. (2020) investigated methoxy-substituted benzamidines, similar in structure, for their ability to inhibit corrosion in steel, which could be useful in industrial applications (Fouda et al., 2020).
properties
Molecular Formula |
C28H35N3O7 |
---|---|
Molecular Weight |
525.6 g/mol |
IUPAC Name |
N-(2,5-diethoxy-4-morpholin-4-ylphenyl)-4-[(3,5-dimethyl-1,2-oxazol-4-yl)methoxy]-3-methoxybenzamide |
InChI |
InChI=1S/C28H35N3O7/c1-6-35-25-16-23(31-10-12-34-13-11-31)26(36-7-2)15-22(25)29-28(32)20-8-9-24(27(14-20)33-5)37-17-21-18(3)30-38-19(21)4/h8-9,14-16H,6-7,10-13,17H2,1-5H3,(H,29,32) |
InChI Key |
CUYSQSQFXBRMKT-UHFFFAOYSA-N |
SMILES |
CCOC1=CC(=C(C=C1NC(=O)C2=CC(=C(C=C2)OCC3=C(ON=C3C)C)OC)OCC)N4CCOCC4 |
Canonical SMILES |
CCOC1=CC(=C(C=C1NC(=O)C2=CC(=C(C=C2)OCC3=C(ON=C3C)C)OC)OCC)N4CCOCC4 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.